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Compound of Interest

Compound Name: Basic Red 1

CAS No.: 3373-01-1

Cat. No.: B15045561

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fluorescent dye Basic Red 1, most

commonly known as Rhodamine 6G (C.I. 45160). It delves into its chemical and physical

properties, synthesis, and key applications, with a focus on its utility in research and

development.

Core Molecular and Physical Data
Basic Red 1 is a highly fluorescent dye belonging to the rhodamine family. It is a cationic dye

widely utilized for its brilliant fluorescence and high photostability. While the name "Basic Red
1" can occasionally be associated with a similar compound (C.I. 45161), the vast majority of

scientific literature and commercial products refer to Rhodamine 6G.

Molecular Formula and Weight:

There are two compounds that have been referred to as Basic Red 1. The most common and

extensively studied is Rhodamine 6G (C.I. 45160).
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Compound
Name

C.I. Number
Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number

Rhodamine 6G 45160 C₂₈H₃₁ClN₂O₃ 479.01[1][2][3][4] 989-38-8[1][2][4]

Basic Red 1:1 45161 C₂₇H₂₉ClN₂O₃ 464.98[5][6] 3068-39-1[5][6]

This guide will focus on Rhodamine 6G (C.I. 45160) due to its widespread use and extensive

documentation.

Physicochemical and Spectroscopic Properties of Rhodamine 6G:

Property Value

Appearance Dark reddish-purple or brown crystalline solid.[4]

Solubility in water 20 g/L (at 25 °C).[4]

Solubility in ethanol 80 g/L.

Solubility in methanol 400 g/L.[4]

Maximum Excitation (λex) ~525-530 nm.[7]

Maximum Emission (λem) ~548-556 nm.[7]

Fluorescence Quantum Yield (in ethanol) ~0.95.[8][9]

Molar Absorptivity High, contributing to its brightness.

Synthesis
The synthesis of Rhodamine 6G typically involves the condensation of 3-(ethylamino)-4-

methylphenol with phthalic anhydride. The resulting product is then esterified with ethanol and

a mineral acid to yield the final dye.[10] An alternative method involves the alkylation of O-

methylaniline with ethylene oxide, followed by sulfonation, alkali fusion, condensation with

phthalic anhydride, and subsequent esterification with ethylene oxide.[2]

Experimental Protocols
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Preparation of Stock and Working Solutions for Cellular
Imaging
This protocol provides a general guideline for preparing Rhodamine 6G solutions for staining

live cells.

Materials:

Rhodamine 6G powder

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS) or serum-free cell culture medium

Microcentrifuge tubes

Pipettes and sterile tips

Protocol:

Stock Solution Preparation (e.g., 5 mM):

Weigh out 1 mg of Rhodamine 6G powder.

Dissolve the powder in 417.5 µL of anhydrous DMSO to create a 5 mM stock solution.[11]

Vortex thoroughly to ensure complete dissolution.

Store the stock solution in small aliquots at -20°C, protected from light. Properly stored,

the stock solution is stable for at least one month.[12]

Working Solution Preparation (e.g., 1-20 µM):

On the day of the experiment, thaw an aliquot of the stock solution.

Dilute the stock solution in serum-free cell culture medium or PBS to the desired final

concentration (typically between 1-20 µM).[12] For example, to make 1 mL of a 10 µM
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working solution from a 5 mM stock, add 2 µL of the stock solution to 998 µL of

medium/PBS.

The optimal concentration may vary depending on the cell type and experimental

conditions and should be determined empirically.

Live-Cell Staining for Fluorescence Microscopy
This protocol details the steps for staining mitochondria in live adherent cells using Rhodamine

6G.

Materials:

Adherent cells cultured on sterile coverslips or in imaging dishes

Rhodamine 6G working solution (1-20 µM in serum-free medium)

Serum-free cell culture medium or PBS for washing

Fluorescence microscope with appropriate filter sets (e.g., for TRITC or Cy3)

Protocol:

Cell Preparation:

Grow adherent cells on sterile coverslips or in imaging-grade dishes to the desired

confluency.

Staining:

Aspirate the cell culture medium from the coverslips/dishes.

Add a sufficient volume of the Rhodamine 6G working solution to cover the cells (e.g., 100

µL for a coverslip in a 24-well plate).[11]

Incubate the cells at room temperature or 37°C for 5-30 minutes, protected from light.[12]

The optimal incubation time should be determined for each cell line.

Washing:
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Aspirate the staining solution.

Wash the cells twice with pre-warmed serum-free medium or PBS for 5 minutes each to

remove unbound dye.[11]

Imaging:

Mount the coverslip on a microscope slide with a drop of fresh medium or PBS.

Observe the stained cells using a fluorescence microscope. Rhodamine 6G fluorescence

is typically visualized with filter sets designed for red-orange fluorophores.

Key Applications in Research and Drug
Development
Rhodamine 6G's exceptional fluorescence properties make it a versatile tool in various

scientific disciplines.

Fluorescence Microscopy: It is widely used as a fluorescent stain in various microscopy

techniques, including confocal microscopy and flow cytometry.[4][10] As a lipophilic cation, it

can accumulate in mitochondria due to their negative membrane potential, making it a

valuable probe for mitochondrial staining and assessing mitochondrial health.[12]

Tracer Dye: Due to its high detectability even at low concentrations, Rhodamine 6G is

employed as a tracer dye in water to study flow and transport phenomena.[4][10]

Laser Dye: It serves as a gain medium in dye lasers, pumped by various laser sources like

Nd:YAG lasers.[4]

Drug Delivery Research: Rhodamine 6G is used as a model fluorescent drug to study the

encapsulation and release kinetics from various drug delivery systems, such as

nanoparticles and microparticles.[13][14][15] Its fluorescence allows for the visualization and

quantification of the delivery vehicle's behavior in vitro and in vivo.

Visualizing Workflows and Concepts
Experimental Workflow for Mitochondrial Staining
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Prepare 5 mM Stock Solution
(Rhodamine 6G in DMSO)

Prepare 1-20 µM Working Solution
(Dilute stock in serum-free medium)

Incubate Cells with
Working Solution (5-30 min)

Culture Adherent Cells
on Coverslips

Wash with PBS/Medium

Repeat Wash

Image with Fluorescence Microscope
(Ex: ~530 nm, Em: ~555 nm)

Click to download full resolution via product page

Caption: Workflow for staining mitochondria in live cells with Rhodamine 6G.

Relationship Between Structure and Fluorescence
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Caption: Key structural features of Rhodamine 6G influencing its fluorescence.

Safety and Handling
Rhodamine 6G is toxic if swallowed and can cause serious eye damage.[16][17][18] It may

also cause skin irritation and allergic reactions.[16][18] Therefore, appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling the compound. All work with the powder and concentrated solutions should be

performed in a well-ventilated area or a fume hood. For detailed safety information, always

consult the Safety Data Sheet (SDS) provided by the supplier.[16][18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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